Cas no 90086-89-8 (2-(furan-2-yl)pyrrolidine)

• Product Name: 2-(furan-2-yl)pyrrolidine
• CAS No: 90086-89-8
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD02663415
• CID: 61369
• PubChem ID: 3675988
• Update Time: 2025-07-02

2-(furan-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-Furan-2-yl-pyrrolidine
• 2-Furan-2-ylpyrrolidine
• 2-(2-furanyl)Pyrrolidine
• 2-(Furan-2-yl)pyrrolidine
• 2-(2-furyl)pyrrolidine
• 2-(2-furyl)pyrrolidine(SALTDATA: HCl)
• 2-(Pyrrolidin-2-yl)furan
• 2-<Furyl-(2)>-pyrrolidin
• A26468
• DTXSID60394917
• (+/-)-2-(2-Furanyl)pyrrolidine
• MFCD02663415
• N12240
• Z281773792
• BBL020479
• SCHEMBL2349663
• AKOS005168094
• Oprea1_525509
• 2-(uran-2-yl)pyrrolidine
• 2-(Fur-2-yl)pyrrolidine
• PS-3493
• STK134526
• BB 0249484
• SB61175
• EN300-74367
• (S)-5-AMINOMETHYLPYRROLIDIN-2-ONE
• (RS)-2-furan-2-yl-pyrrolidine
• FT-0642156
• BDBM50412416
• CHEMBL461087
• 2-(2-Furanyl)pyrrolidine; 2-(2-Furyl)pyrrolidine; 2-(Furan-2-yl)pyrrolidine
• CHEBI:173242
• Pyrrolidine, 2-(2-furyl)-
• 90086-89-8
• Pyrrolidine, 2-(2-furanyl)-
• DB-019508
• 2-(furan-2-yl)pyrrolidine

• MDL： MFCD02663415
• Inchi： 1S/C8H11NO/c1-3-7(9-5-1)8-4-2-6-10-8/h2,4,6-7,9H,1,3,5H2
• InChI Key： LIFJPSLQRGQNMM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CCCN1

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.041
• Boiling Point: 207.9 °C at 760 mmHg
• Flash Point: 79.5 °C
• Refractive Index: 1.496
• PSA: 25.17000
• LogP: 2.03290
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-(furan-2-yl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(furan-2-yl)pyrrolidine

Professional Introduction to 2-(furan-2-yl)pyrrolidine (CAS No. 90086-89-8)

2-(furan-2-yl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 90086-89-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has been extensively studied for its potential applications in drug development and synthetic chemistry.

The molecular structure of 2-(furan-2-yl)pyrrolidine consists of a pyrrolidine ring fused with a furan moiety, creating a versatile scaffold that is conducive to various chemical modifications. This structural feature makes it an attractive intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents targeting neurological and cardiovascular disorders.

In recent years, the pharmaceutical industry has shown increasing interest in exploring the therapeutic potential of compounds containing the 2-(furan-2-yl)pyrrolidine moiety. Studies have demonstrated that this scaffold can enhance binding affinity to specific biological targets, making it a valuable building block for designing novel drugs. For instance, researchers have investigated its role in developing compounds that modulate enzyme activity and receptor interactions, which are crucial for treating conditions such as hypertension and neurodegenerative diseases.

One of the most compelling aspects of 2-(furan-2-yl)pyrrolidine is its ability to serve as a key intermediate in multi-step synthetic pathways. The presence of both the pyrrolidine and furan rings provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has led to its incorporation into a variety of drug candidates that are currently undergoing preclinical and clinical evaluations.

The synthesis of 2-(furan-2-yl)pyrrolidine typically involves condensation reactions between furan derivatives and appropriate precursors to form the pyrrolidine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Additionally, modern techniques such as catalytic hydrogenation and metal-catalyzed coupling reactions have improved yields and purity, further enhancing its utility in pharmaceutical research.

Recent research has also highlighted the role of 2-(furan-2-yl)pyrrolidine in developing novel antimicrobial agents. The unique structural features of this compound allow it to interact with bacterial enzymes and cell membranes, disrupting essential biological processes. This has sparked interest in exploring its potential as a treatment against resistant bacterial strains, addressing a growing global health concern.

In conclusion, 2-(furan-2-yl)pyrrolidine (CAS No. 90086-89-8) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its structural versatility, coupled with its potential therapeutic applications, positions it as a valuable asset in the ongoing quest to develop innovative treatments for various diseases. As research continues to uncover new uses for this compound, its importance in medicinal chemistry is likely to grow even further.